propan-2-yl 6-(2-chlorophenyl)-8-methyl-4-oxo-2H,3H,4H,6H-pyrimido[2,1-b][1,3]thiazine-7-carboxylate

• IUPAC Name: propan-2-yl 6-(2-chlorophenyl)-8-methyl-4-oxo-3,6-dihydro-2H-pyrimido[2,1-b][1,3]thiazine-7-carboxylate
• InChI: InChI=1S/C18H19ClN2O3S/c1-10(2)24-17(23)15-11(3)20-18-21(14(22)8-9-25-18)16(15)12-6-4-5-7-13(12)19/h4-7,10,16H,8-9H2,1-3H3
• InChI Key: VBYPSQUUOPRENC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(N2C(=O)CCSC2=N1)C3=CC=CC=C3Cl)C(=O)OC(C)C
• Molecular Formula: C18H19ClN2O3S
• Molecular Weight: 378.9 g/mol

Description

The compound you mentioned is a complex organic molecule that contains several functional groups and rings, including a pyrimido[2,1-b][1,3]thiazine ring, a chlorophenyl group, and a propan-2-yl group. These structural features suggest that it could have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound, as implied by its name, is likely quite complex. It contains a pyrimido[2,1-b][1,3]thiazine ring, which is a bicyclic structure containing nitrogen and sulfur atoms. It also has a chlorophenyl group attached, which could influence its reactivity and properties.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the various functional groups present. For example, the pyrimido[2,1-b][1,3]thiazine ring might undergo reactions at the nitrogen or sulfur atoms, or at the carbon atoms adjacent to these heteroatoms.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the chlorophenyl group could increase its lipophilicity, influencing its solubility and distribution in biological systems.

Scientific Research Applications

Synthesis and Chemical Reactivity

Various studies have explored the synthesis and reactions of pyrimidothiazine derivatives and their chemical properties. Kappe and Roschger (1989) investigated reactions of 2-oxo(or thioxo)-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid derivatives (Biginelli-compounds), leading to the synthesis of pyrimido[2,3-b]thiazines through condensation processes. This research highlighted the versatility of these compounds in creating complex heterocyclic structures, which could have implications for developing new pharmaceuticals or materials with unique properties (Kappe & Roschger, 1989).

Biological Applications

The reactivity of pyrido[3′,2′:4,5]furo(thieno)[3,2-d]pyrimidin-7(8)-ones with alkyl mono- and di-halides was explored by Sirakanyan et al. (2015), demonstrating the synthesis of new heterocyclic systems containing thiazolo[3,2-a]pyrimidine and pyrimido[2,1-b]thiazine moieties. These compounds showed promising antimicrobial activity against Staphylococcus aureus, suggesting potential applications in developing new antimicrobial agents (Sirakanyan, Spinelli, Geronikaki, & Hovakimyan, 2015).

Antimicrobial Activity

Sayed et al. (2006) conducted a study on the synthesis and biological evaluation of pyrimidine, pyrimido[2,1-b][1,3]thiazine, and thiazolo[3,2-a]pyrimidine derivatives, where many of the synthesized compounds revealed promising antimicrobial activity. This underscores the potential of such compounds in pharmaceutical applications, particularly in the development of new drugs to combat microbial infections (Sayed, Shamroukh, & Rashad, 2006).

Future Directions

Further studies could explore the synthesis, properties, and potential applications of this compound. This could include developing efficient synthetic methods, studying its reactivity, investigating its potential biological activity, and assessing its safety.